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Compound of Interest

Compound Name:
3'-Methoxybiphenyl-3-carboxylic

acid

Cat. No.: B065216 Get Quote

An In-depth Examination of its Structure, Synthesis, and Significance in Modern Chemistry

Introduction
Biphenyl derivatives form a cornerstone of modern medicinal chemistry and materials science,

valued for their versatile applications. Among these, 3'-Methoxybiphenyl-3-carboxylic acid
emerges as a compound of significant interest. Its structure, featuring a biphenyl scaffold

functionalized with both a methoxy and a carboxylic acid group, provides a unique combination

of properties that make it a valuable building block in the synthesis of more complex molecules.

The carboxylic acid functional group is particularly crucial in the biochemistry of living systems

and plays a pivotal role in drug design.[1] This guide offers a detailed exploration of 3'-
Methoxybiphenyl-3-carboxylic acid, from its precise chemical identity to its synthesis and

potential applications, tailored for researchers, scientists, and professionals in drug

development.

PART 1: IUPAC Nomenclature and Chemical
Structure
The unambiguous identification of a chemical compound is paramount for scientific

communication. According to the International Union of Pure and Applied Chemistry (IUPAC),
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the systematic name for this compound is 3-(3-methoxyphenyl)benzoic acid.[2] However, it is

also commonly referred to as 3'-methoxy-[1,1'-biphenyl]-3-carboxylic acid.[2]

Structural Breakdown:

The core of the molecule is a biphenyl system, which consists of two benzene rings linked by a

single carbon-carbon bond. The numbering of the carbon atoms in the biphenyl scaffold is

crucial for defining the positions of the substituents. One phenyl ring is designated as the

primary ring and is numbered 1 to 6. The second phenyl ring is numbered 1' to 6', starting from

the carbon atom attached to the primary ring.

In the case of 3'-Methoxybiphenyl-3-carboxylic acid:

A carboxylic acid group (-COOH) is attached to the 3rd position of the primary phenyl ring.

A methoxy group (-OCH3) is attached to the 3rd position of the second phenyl ring (denoted

as 3').

This specific arrangement of functional groups influences the molecule's electronic properties,

reactivity, and spatial conformation.

Chemical Structure:
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3'-Methoxybiphenyl-3-carboxylic acid C-C Disconnection
(Suzuki Coupling)

3-Carboxyphenyl halide

3-Methoxyphenylboronic acid
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Reaction Preparation

Reaction

Work-up & Purification

Combine Reactants:
- 3-Bromobenzoic acid

- 3-Methoxyphenylboronic acid
- K2CO3

Combine Reactants and Catalyst

Prepare Catalyst:
- Pd(OAc)2

- PPh3
in Dioxane

Add Dioxane/Water

Purge with N2/Ar

Heat to 80-90°C

Monitor by TLC

Cool to Room Temp.

Dilute with H2O, Extract with EtOAc

Wash with Brine

Dry over Na2SO4

Concentrate

Purify (Chromatography/Recrystallization)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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